5,5'-difluoro BAPTA
5,5'-difluoro BAPTA
Brand Name:
Vulcanchem
CAS No.:
156027-00-8
VCID:
VC21150196
InChI:
InChI=1S/C34H38F2N2O18/c1-21(39)49-17-53-31(43)13-37(14-32(44)54-18-50-22(2)40)27-11-25(35)5-7-29(27)47-9-10-48-30-8-6-26(36)12-28(30)38(15-33(45)55-19-51-23(3)41)16-34(46)56-20-52-24(4)42/h5-8,11-12H,9-10,13-20H2,1-4H3
SMILES:
CC(=O)OCOC(=O)CN(CC(=O)OCOC(=O)C)C1=C(C=CC(=C1)F)OCCOC2=C(C=C(C=C2)F)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Molecular Formula:
C34H38F2N2O18
Molecular Weight:
800.7 g/mol
5,5'-difluoro BAPTA
CAS No.: 156027-00-8
Cat. No.: VC21150196
Molecular Formula: C34H38F2N2O18
Molecular Weight: 800.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 156027-00-8 |
|---|---|
| Molecular Formula | C34H38F2N2O18 |
| Molecular Weight | 800.7 g/mol |
| IUPAC Name | acetyloxymethyl 2-[N-[2-(acetyloxymethoxy)-2-oxoethyl]-2-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-4-fluorophenoxy]ethoxy]-5-fluoroanilino]acetate |
| Standard InChI | InChI=1S/C34H38F2N2O18/c1-21(39)49-17-53-31(43)13-37(14-32(44)54-18-50-22(2)40)27-11-25(35)5-7-29(27)47-9-10-48-30-8-6-26(36)12-28(30)38(15-33(45)55-19-51-23(3)41)16-34(46)56-20-52-24(4)42/h5-8,11-12H,9-10,13-20H2,1-4H3 |
| Standard InChI Key | XREZMAAQVYVESP-UHFFFAOYSA-N |
| SMILES | CC(=O)OCOC(=O)CN(CC(=O)OCOC(=O)C)C1=C(C=CC(=C1)F)OCCOC2=C(C=C(C=C2)F)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Canonical SMILES | CC(=O)OCOC(=O)CN(CC(=O)OCOC(=O)C)C1=C(C=CC(=C1)F)OCCOC2=C(C=C(C=C2)F)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
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